Cas no 478080-02-3 (methyl 3-(2-chlorobenzamido)thiophene-2-carboxylate)

• Product Name: methyl 3-(2-chlorobenzamido)thiophene-2-carboxylate
• CAS No: 478080-02-3
• MDL: MFCD00277437
• CID: 4653680
• Update Time: 2025-05-19

methyl 3-(2-chlorobenzamido)thiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(2-chlorobenzamido)thiophene-2-carboxylate

• MDL： MFCD00277437

Additional information on methyl 3-(2-chlorobenzamido)thiophene-2-carboxylate

Methyl 3-(2-Chlorobenzamido)thiophene-2-carboxylate: Properties, Applications, and Market Insights

Methyl 3-(2-chlorobenzamido)thiophene-2-carboxylate (CAS No. 478080-02-3) is a specialized organic compound with significant potential in pharmaceutical and agrochemical research. This thiophene-based derivative features a unique molecular structure combining a chlorobenzamido group and a methyl carboxylate functionality, making it valuable for various synthetic applications. Researchers are particularly interested in its role as a building block for heterocyclic compounds, which are crucial in modern drug discovery.

The growing demand for thiophene derivatives in medicinal chemistry has put compounds like methyl 3-(2-chlorobenzamido)thiophene-2-carboxylate in the spotlight. Recent studies highlight its potential as a precursor for bioactive molecules targeting various therapeutic areas. The compound's structural versatility allows for modifications that can enhance pharmacological properties, addressing current challenges in drug development and molecular design.

From a chemical perspective, methyl 3-(2-chlorobenzamido)thiophene-2-carboxylate demonstrates interesting reactivity patterns due to the presence of both electron-withdrawing (chlorobenzamido group) and electron-donating (thiophene ring) moieties. This balanced electronic configuration makes it particularly useful in palladium-catalyzed coupling reactions, which are fundamental to creating complex molecular architectures in pharmaceutical synthesis.

The compound's thermal stability and solubility profile have been subjects of recent research, with findings suggesting optimal performance in polar aprotic solvents. These characteristics make 478080-02-3 particularly suitable for high-temperature reactions and multi-step synthetic processes, which are common in the development of new active pharmaceutical ingredients (APIs).

In the context of green chemistry initiatives, researchers are exploring more sustainable synthetic routes to produce methyl 3-(2-chlorobenzamido)thiophene-2-carboxylate. Current efforts focus on reducing organic solvent usage and developing catalytic processes that minimize waste generation. These advancements align with the pharmaceutical industry's push toward environmentally friendly synthesis methods.

The market for thiophene-based intermediates like methyl 3-(2-chlorobenzamido)thiophene-2-carboxylate has shown steady growth, driven by increasing R&D investments in small molecule therapeutics. Analytical reports suggest particular demand from contract research organizations (CROs) and academic institutions working on kinase inhibitors and GPCR-targeted compounds.

Quality control aspects of 478080-02-3 have gained attention, with HPLC and LC-MS becoming standard analytical techniques for purity assessment. The compound typically shows excellent chromatographic behavior, allowing for precise quantification in complex reaction mixtures. These characteristics make it a reliable choice for high-throughput screening applications.

Recent patent literature reveals growing interest in methyl 3-(2-chlorobenzamido)thiophene-2-carboxylate derivatives for various therapeutic applications. Several filings describe its incorporation into novel drug candidates targeting inflammatory conditions and metabolic disorders, reflecting the compound's structural adaptability in medicinal chemistry.

From a regulatory standpoint, methyl 3-(2-chlorobenzamido)thiophene-2-carboxylate falls into the category of research chemicals with no significant restrictions for laboratory use. However, proper handling procedures and safety protocols should always be followed when working with this compound, as with any chemical substance in research settings.

The future outlook for 478080-02-3 appears promising, with potential applications expanding into material science and organic electronics. The compound's conjugated system and electron-rich heterocycle make it interesting for developing organic semiconductors and photovoltaic materials, opening new avenues beyond its traditional pharmaceutical uses.